Cas no 887694-90-8 (4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine)

• Product Name: 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine
• CAS No: 887694-90-8
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 3047043
• PubChem ID: 6497122
• Update Time: 2025-10-25

4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine
• 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)thiazol-2-amine
• 4-(1-ethyl-2,5-dimethylpyrrol-3-yl)-1,3-thiazol-2-amine
• SB63476
• 887694-90-8
• HMS1700B03
• Z48847491
• AKOS000302599

• MDL： MFCD07400633
• Inchi： 1S/C11H15N3S/c1-4-14-7(2)5-9(8(14)3)10-6-15-11(12)13-10/h5-6H,4H2,1-3H3,(H2,12,13)
• InChI Key： WZPVRKLXVPDCRB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C)N(CC)C=1C

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 386.0±30.0 °C at 760 mmHg
• Flash Point: 187.3±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine

Comprehensive Guide to 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine (CAS No. 887694-90-8): Properties, Applications, and Market Insights

4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine (CAS No. 887694-90-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyrrole-thiazole hybrid structure, exhibits unique physicochemical properties that make it valuable for drug discovery and material science applications. With the increasing demand for novel bioactive molecules, this compound has emerged as a promising candidate for various industrial and research purposes.

The molecular structure of 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine combines a 2,5-dimethylpyrrole moiety with an aminothiazole group, creating a versatile scaffold for further chemical modifications. Recent studies have highlighted its potential as a building block for small molecule therapeutics, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's CAS number 887694-90-8 serves as a unique identifier in chemical databases, facilitating its tracking in global supply chains.

From a synthetic chemistry perspective, 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine offers several advantages. Its moderate polarity and good solubility in common organic solvents make it suitable for various reaction conditions. Researchers have explored its use in multicomponent reactions and as a precursor for more complex heterocyclic systems. The presence of both electron-donating and electron-withdrawing groups within the same molecule creates interesting electronic properties that are being investigated for optoelectronic applications.

The pharmaceutical industry has shown particular interest in CAS 887694-90-8 due to its structural similarity to known bioactive compounds. Preliminary studies suggest potential applications in central nervous system disorders and metabolic disease research. The compound's thiazole-amine moiety is recognized as a privileged structure in medicinal chemistry, often associated with diverse biological activities. Current research focuses on optimizing its pharmacokinetic properties while maintaining its favorable safety profile.

In material science, 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine has demonstrated utility as a ligand for metal coordination complexes. Its ability to form stable chelates with transition metals opens possibilities for catalytic applications and functional material development. The compound's thermal stability and photophysical properties are being evaluated for potential use in organic electronics and sensor technologies.

The global market for specialty chemicals like 887694-90-8 has seen steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Manufacturers are focusing on developing scalable synthetic routes to meet the growing demand for this intermediate. Quality control standards for 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine typically include HPLC purity verification and comprehensive spectroscopic characterization to ensure batch-to-batch consistency.

Recent advancements in green chemistry have influenced the production processes for compounds like CAS 887694-90-8. Researchers are exploring more sustainable synthetic approaches, including catalyst optimization and solvent selection, to reduce environmental impact. These developments align with the chemical industry's broader shift toward eco-friendly manufacturing practices while maintaining cost-effectiveness and product quality.

For researchers working with 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine, proper handling and storage recommendations include protection from moisture and light exposure. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed. The compound's stability data suggests room temperature storage under inert atmosphere for long-term preservation of quality.

The analytical characterization of 887694-90-8 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and elemental analysis. These methods provide comprehensive confirmation of molecular structure and purity. Recent publications have detailed novel synthetic routes to this compound, highlighting improvements in yield and selectivity through careful optimization of reaction parameters.

Looking ahead, the future applications of 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine appear promising. Ongoing research explores its potential in cancer therapeutics, antiviral agents, and functional materials. The compound's versatility as a chemical building block continues to attract interest from academic and industrial researchers alike, positioning it as an important intermediate in modern chemical synthesis.

For procurement specialists and researchers seeking CAS No. 887694-90-8, it's essential to verify supplier credentials and request comprehensive analytical data. The market offers various purity grades suitable for different applications, from research-scale quantities to bulk industrial supply. As with any specialty chemical, understanding the compound's technical specifications and intended use is crucial for selecting the appropriate product variant.

The intellectual property landscape surrounding 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine includes patents covering specific synthetic methods and derivative compounds. Researchers should conduct thorough patent searches before developing commercial applications. Recent patent filings indicate growing interest in this chemical space, particularly for pharmaceutical applications where novel molecular scaffolds are highly valued.

In conclusion, 4-(1-Ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-thiazol-2-ylamine (CAS No. 887694-90-8) represents an important chemical entity with diverse potential applications. Its unique structural features and demonstrated utility in multiple research domains make it a compound of continuing interest. As synthetic methodologies advance and new applications emerge, this molecule is likely to maintain its relevance in chemical research and industrial development for years to come.